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Compound of Interest

Compound Name: 4-Acetamidobenzoyl chloride

Cat. No.: B093433 Get Quote

An In-Depth Technical Guide to 4-Acetamidobenzoyl Chloride (CAS: 16331-48-9)

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of 4-Acetamidobenzoyl chloride, a

bifunctional reagent of significant interest to researchers in medicinal chemistry, organic

synthesis, and materials science. We will move beyond simple data recitation to explore the

causality behind its synthesis, reactivity, and application, offering field-proven insights for its

effective use.

Introduction: The Strategic Value of a Bifunctional
Building Block
4-Acetamidobenzoyl chloride (C₉H₈ClNO₂) is an aromatic acyl chloride distinguished by the

presence of a para-substituted acetamido group. This unique structure imparts a dual reactivity

profile, making it a highly valuable intermediate in multi-step syntheses. The acyl chloride

moiety provides a robust and highly reactive handle for acylation reactions, while the

acetamido group serves as a protected amine that can be deprotected in later synthetic stages

to reveal a primary aniline. This strategic combination allows for sequential, regioselective

modifications, a cornerstone of complex molecule construction in drug development.
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A comprehensive understanding of a reagent's physical properties is fundamental to its

successful application in experimental design. The key properties of 4-Acetamidobenzoyl
chloride are summarized below.

Table 1: Physicochemical Properties of 4-Acetamidobenzoyl Chloride

Property Value Source(s)

CAS Number 16331-48-9 [1][2][3]

Molecular Formula C₉H₈ClNO₂ [3][4]

Molecular Weight 197.62 g/mol [3][4]

Appearance
White to off-white crystalline

solid
[5]

Melting Point 180°C [1]

Boiling Point 387.3 ± 25.0 °C (Predicted) [1][6]

Density 1.326 ± 0.06 g/cm³ (Predicted) [1][6]

Purity Typically ≥95% [2]

The structure of 4-Acetamidobenzoyl chloride is confirmed through various spectroscopic

techniques, with key data available from public repositories.[3]

Caption: Chemical structure of 4-Acetamidobenzoyl chloride.

Synthesis and Purification: A Protocol Built on
Mechanistic Understanding
The synthesis of 4-Acetamidobenzoyl chloride is most commonly achieved by the

chlorination of its parent carboxylic acid, 4-acetamidobenzoic acid. The choice of chlorinating

agent is critical; thionyl chloride (SOCl₂) is often preferred in laboratory settings for its efficacy

and the volatile nature of its byproducts (SO₂ and HCl), which simplifies purification.
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4-Acetamidobenzoic Acid + Thionyl Chloride

Reflux in Anhydrous Solvent
(e.g., Toluene with catalytic DMF)

Heat, Stir

Remove Excess SOCl₂
(Vacuum Distillation)

Reaction Completion (TLC)

Precipitate Crude Product
(Addition of anti-solvent, e.g., Hexane)

Isolate via Vacuum Filtration

Purify by Recrystallization
(e.g., from Dichloromethane/Hexane)

Dry Under High Vacuum

Pure 4-Acetamidobenzoyl Chloride
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Reaction Conditions

4-Acetamidobenzoyl Chloride

Acylated Product
- Amide
- Ester

- Carboxylic Acid (Hydrolysis)

Nucleophilic Attack

Nucleophile (Nu-H)
- Amine (R-NH₂)
- Alcohol (R-OH)

- Water (H₂O)

Anhydrous Solvent
Base (e.g., Pyridine, Et₃N)

Room Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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